Cas no 42057-30-7 (2-amino-2-(2,6-dichlorophenyl)acetic Acid)

• Product Name: 2-amino-2-(2,6-dichlorophenyl)acetic Acid
• CAS No: 42057-30-7
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 927722
• PubChem ID: 3891200
• Update Time: 2025-05-19

2-amino-2-(2,6-dichlorophenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• AMINO-(2,6-DICHLORO-PHENYL)-ACETIC ACID
• 2-amino-2-(2,6-dichlorophenyl)acetic acid
• 42057-30-7
• AKOS000197499
• DTXSID00397801
• Z317024586
• N15995
• EN300-124800
• SCHEMBL11686588
• AKOS016045326
• 2-amino-2-(2,6-dichlorophenyl)acetic Acid

• MDL： MFCD02662539
• Inchi： 1S/C8H7Cl2NO2/c9-4-2-1-3-5(10)6(4)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
• InChI Key： CEAIBRZKLBUDQF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C(=O)O)N)Cl

Computed Properties

• Exact Mass: 218.985
• Monoisotopic Mass: 218.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-(2,6-dichlorophenyl)acetic Acid

Comprehensive Overview of 2-amino-2-(2,6-dichlorophenyl)acetic Acid (CAS No. 42057-30-7): Properties, Applications, and Research Insights

2-amino-2-(2,6-dichlorophenyl)acetic Acid, identified by its CAS number 42057-30-7, is a specialized organic compound with significant relevance in pharmaceutical and biochemical research. This compound, often referred to as a dichlorophenylacetic acid derivative, features a unique molecular structure combining an amino group and a dichlorophenyl moiety, making it a versatile intermediate in synthetic chemistry. Its chiral center and carboxylic acid functionality further enhance its utility in drug design and enantioselective synthesis.

In recent years, the demand for high-purity 42057-30-7 has surged due to its role in developing targeted therapeutics, particularly in neurological and anti-inflammatory drug candidates. Researchers are exploring its potential as a building block for peptide mimetics and enzyme inhibitors, aligning with trends in precision medicine. The compound’s structure-activity relationship (SAR) is also under investigation for optimizing bioavailability and receptor binding affinity.

From a synthetic perspective, 2-amino-2-(2,6-dichlorophenyl)acetic Acid is synthesized via asymmetric hydrogenation or resolution techniques, with emphasis on green chemistry to minimize environmental impact. Analytical methods like HPLC and NMR ensure its chemical purity, while QSAR modeling aids in predicting its pharmacological properties. These advancements address common search queries such as "how to synthesize 42057-30-7" and "applications of dichlorophenylacetic acid derivatives".

The compound’s solubility in polar solvents and stability under physiological conditions make it suitable for formulation studies. Recent patents highlight its use in prodrug development, responding to industry interest in sustained-release formulations. Additionally, its metal-chelating properties are being studied for diagnostic imaging agents, a hot topic in molecular diagnostics.

Regulatory compliance for CAS 42057-30-7 adheres to REACH and GMP guidelines, ensuring safe handling in industrial settings. FAQs like "Is 2-amino-2-(2,6-dichlorophenyl)acetic Acid toxic?" are addressed through rigorous toxicological profiling, confirming its low risk profile in controlled applications. The compound’s supply chain is also optimized for just-in-time delivery, catering to pharmaceutical manufacturers globally.

Emerging research explores the compound’s potential in bioconjugation for antibody-drug conjugates (ADCs), a trending area in oncology research. Its compatibility with click chemistry further expands its utility in biomarker discovery. These innovations align with searches for "new uses for amino acid derivatives in cancer therapy", demonstrating its cross-disciplinary value.

In summary, 2-amino-2-(2,6-dichlorophenyl)acetic Acid (42057-30-7) exemplifies the intersection of chemical innovation and therapeutic advancement. Its multifaceted applications—from drug development to diagnostics—underscore its importance in modern science, while ongoing studies continue to unlock its full potential.